Cas no 56605-38-0 (Acetamide, 2-[(1,4-dihydro-4-oxo-6-phenyl-2-pyrimidinyl)thio]-)

• Product Name: Acetamide, 2-[(1,4-dihydro-4-oxo-6-phenyl-2-pyrimidinyl)thio]-
• CAS No: 56605-38-0
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 348398
• PubChem ID: 135471368
• Update Time: 2025-04-19

Acetamide, 2-[(1,4-dihydro-4-oxo-6-phenyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,4-dihydro-4-oxo-6-phenyl-2-pyrimidinyl)thio]-
• 2-[(4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• SR-01000245366-1
• 2-((4-Oxo-6-phenyl-1,4-dihydropyrimidin-2-yl)thio)acetamide
• AB00122338-01
• 56605-38-0
• AKOS024672770
• Cambridge id 6875146
• DTXSID80355404
• 2-(4-hydroxy-6-phenyl-2-pyrimidinylthio)acetamide
• F2716-0167
• 2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
• AKOS022665881
• SCHEMBL11842364
• 2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• SR-01000245366
• Z57240843
• IVHKRHUMEBXQBD-UHFFFAOYSA-N

• Inchi： 1S/C12H11N3O2S/c13-10(16)7-18-12-14-9(6-11(17)15-12)8-4-2-1-3-5-8/h1-6H,7H2,(H2,13,16)(H,14,15,17)
• InChI Key： IVHKRHUMEBXQBD-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NC(=CC(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.05733
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 84.55